2-(3-tert-butylphenyl)propan-1-amine
Overview
Description
2-(3-tert-butylphenyl)propan-1-amine is a useful research compound. Its molecular formula is C13H21N and its molecular weight is 191.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-tert-butylphenyl)propan-1-amine involves the reaction of 3-tert-butylbenzaldehyde with nitroethane to form 3-(2-nitroprop-1-en-1-yl)tert-butylbenzene. This intermediate is then reduced to 2-(3-tert-butylphenyl)propan-1-amine using sodium borohydride.", "Starting Materials": [ "3-tert-butylbenzaldehyde", "Nitroethane", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 3-tert-butylbenzaldehyde (1.0 equiv) and nitroethane (1.2 equiv) in methanol and add a catalytic amount of hydrochloric acid. Stir the mixture at room temperature for 24 hours.", "Step 2: Remove the solvent under reduced pressure and purify the crude product by column chromatography to obtain 3-(2-nitroprop-1-en-1-yl)tert-butylbenzene.", "Step 3: Dissolve 3-(2-nitroprop-1-en-1-yl)tert-butylbenzene in methanol and add sodium borohydride (1.5 equiv) slowly. Stir the mixture at room temperature for 24 hours.", "Step 4: Quench the reaction by adding water and extract the product with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure to obtain 2-(3-tert-butylphenyl)propan-1-amine as a colorless oil." ] } | |
CAS No. |
1780455-56-2 |
Molecular Formula |
C13H21N |
Molecular Weight |
191.3 |
Purity |
95 |
Origin of Product |
United States |
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